BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical characteristics of
Ammonium hexadecyl sulfate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ammonium hexadecyl sulfate

Cat. No.: B15370143

An In-depth Technical Guide to Ammonium
Hexadecyl Sulfate

For professionals engaged in research, scientific exploration, and drug development, a
thorough understanding of the chemical and physical properties of surfactants like Ammonium
Hexadecyl Sulfate is paramount. This guide provides a detailed overview of its core
characteristics, methodologies for their determination, and a logical workflow for its
characterization.

Core Physical and Chemical Characteristics

Ammonium hexadecyl sulfate, also known as ammonium cetyl sulfate, is a quaternary
ammonium compound that functions as a cationic surfactant.[1] Its structure, featuring a long
hydrophobic hexadecyl chain and a polar sulfate group, dictates its amphiphilic nature and
surface activity.[1]

Summary of Physical and Chemical Properties

A compilation of the key quantitative data for Ammonium Hexadecyl Sulfate is presented
below for straightforward reference and comparison.
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Property Value Source

azanium;hexadecyl hydrogen
IUPAC Name [2]
sulfate

Ammonium cetyl sulfate,
Synonyms . .
Ammonium palmityl sulfate

CAS Number 4696-47-3 [2]
Molecular Formula C16H37NO4S [2][3]
Molecular Weight 339.534 g/mol [3]
Monoisotopic Mass 339.24432984 Da [3]
Boiling Point 469 °C at 760 mmHg [2]
Flash Point 237.5°C [2]
Topological Polar Surface Area  75.8 A2 [3]
Solubility Soluble in water.

Experimental Protocols for Surfactant
Characterization

The efficacy and application of a surfactant are critically dependent on its behavior in solution,
particularly its ability to form micelles. The following section details a standard methodology for
determining the Critical Micelle Concentration (CMC), a fundamental parameter for any
surfactant.

Protocol for Determination of Critical Micelle
Concentration (CMC) via Surface Tension Measurement

The CMC is the concentration at which surfactant monomers begin to aggregate into micelles,
leading to a distinct change in the physicochemical properties of the solution.[4] One of the
most common methods to determine the CMC is by measuring the surface tension of solutions
with varying surfactant concentrations.
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Materials and Equipment:

¢ Ammonium Hexadecyl Sulfate

e Deionized water

e Precision balance

¢ Volumetric flasks

o Tensiometer (Du Nouy ring or Wilhelmy plate method)

e Magnetic stirrer and stir bars

o Beakers

Procedure:

o Stock Solution Preparation: Prepare a concentrated stock solution of Ammonium
Hexadecyl Sulfate in deionized water. The concentration should be well above the expected
CMC.

o Serial Dilutions: Prepare a series of dilutions from the stock solution. The concentration
range should span from well below to well above the anticipated CMC.

e Surface Tension Measurement:

o Calibrate the tensiometer according to the manufacturer's instructions.

o For each dilution, pour the solution into a clean beaker and allow it to equilibrate to a
constant temperature.

o Measure the surface tension of each solution. Ensure the ring or plate is thoroughly
cleaned and dried between measurements to prevent cross-contamination.

o Data Analysis:

o Plot the surface tension as a function of the logarithm of the surfactant concentration.
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o The resulting graph will typically show two linear regions with different slopes. Before the

CMC, the surface tension decreases sharply with increasing concentration.[4] After the

CMC, the surface tension remains relatively constant as additional surfactant molecules

form micelles rather than accumulating at the air-water interface.[4]

o The CMC is determined from the intersection of the two linear portions of the graph.[5]

Visualization of Experimental Workflow

To further elucidate the process of surfactant characterization, the following diagrams illustrate

the logical flow of the experimental protocol and the conceptual basis of micelle formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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